Cas no 915307-81-2 (3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one)

• Product Name: 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one
• CAS No: 915307-81-2
• MF: C₁₂H₁₃Cl₂N₃O₂
• MW: 302.156520605087
• MDL: MFCD16710269
• CID: 1072715
• PubChem ID: 45379957
• Update Time: 2025-05-27

3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one
• 3,7-dichloro-1-(2-propoxyethyl)-1H,2H-pyrido[3,4-b]pyrazin-2-one
• 915307-81-2
• MFCD16710269
• SCHEMBL1970801
• DTXSID40670180
• AKOS005766005
• ZNLGJJQBJZIZEA-UHFFFAOYSA-N
• FE-0074
• 3,7-dichloro-1-(2-propoxyethyl)pyrido[3,4-b]pyrazin-2-one
• 3,7-dichloro-1-(2-propoxyethyl)pyrido[3,4-b]pyrazin-2(1H)-one
• J-511417
• DB-193634

• MDL： MFCD16710269
• Inchi： 1S/C12H13Cl2N3O2/c1-2-4-19-5-3-17-9-6-10(13)15-7-8(9)16-11(14)12(17)18/h6-7H,2-5H2,1H3
• InChI Key： ZNLGJJQBJZIZEA-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=C(N=CC=2N=1)Cl)CCOCCC)=O

Computed Properties

• Exact Mass: 301.0384821g/mol
• Monoisotopic Mass: 301.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one

Research Brief on 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one (CAS: 915307-81-2)

3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one (CAS: 915307-81-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to the pyridopyrazine class, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The unique structural features of this molecule, particularly the dichloro and propoxyethyl substituents, contribute to its bioactivity and make it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. Their findings suggest that the compound's efficacy may be attributed to its ability to disrupt key signaling pathways in tumor cells.

In addition to its anticancer potential, 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound displayed significant activity against a panel of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism that differs from traditional antibiotics. This finding highlights the compound's potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

The synthesis and optimization of 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one have also been a focus of recent research. A 2023 publication in Organic Process Research & Development detailed a scalable and efficient synthetic route for this compound, addressing previous challenges related to yield and purity. The authors reported improvements in reaction conditions and purification techniques, which could facilitate larger-scale production for preclinical and clinical studies. This advancement is critical for translating the compound's potential into practical therapeutic applications.

Despite these promising developments, challenges remain in the development of 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one as a drug candidate. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to enhance its metabolic stability. Researchers are currently exploring structural modifications to improve these properties while maintaining the compound's bioactivity. Additionally, comprehensive toxicology studies are needed to assess its safety profile before advancing to clinical trials.

In conclusion, 3,7-Dichloro-1-(2-propoxyethyl)-1H,2H-pyrido-[3,4-b]pyrazin-2-one (CAS: 915307-81-2) represents a promising scaffold for drug development, with demonstrated activity in multiple therapeutic areas. Ongoing research aims to address the current limitations and unlock its full potential as a novel therapeutic agent. The compound's unique structural features and diverse biological activities make it a valuable subject for continued investigation in the field of medicinal chemistry.